
The Dawn of Synthetic Darkness: A Technical
History of Acid Black Dyes

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Acid Black 24

Cat. No.: B1668969 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

discovery, history, and scientific evolution of Acid Black dyes.

The advent of synthetic dyes in the 19th century revolutionized the textile industry and laid the

groundwork for modern organic chemistry. Among the vast spectrum of colors synthesized,

black dyes presented unique challenges and opportunities. This technical guide delves into the

discovery and history of Acid Black dyes, a significant class of colorants that continue to find

applications in various scientific and industrial fields.

From Aniline Black to Azo Dyes: The Genesis of
Synthetic Black Colorants
The journey towards synthetic black dyes began with the discovery of Aniline Black. In 1834,

the German chemist Friedlieb Ferdinand Runge observed that aniline, a derivative of coal tar,

could produce a black color.[1] However, it was John Lightfoot in 1863 who first patented a

commercially viable process for producing Aniline Black directly on cotton fibers.[2] This

process involved the oxidation of aniline, and while it produced a deep and fast black, the

application method was complex.[1]

The true breakthrough in the development of a wide array of synthetic dyes, including blacks,

came with the understanding of diazo compounds and azo coupling. In 1858, Peter Griess

discovered the diazotization reaction, a pivotal moment in dye chemistry.[2] This reaction

allowed for the creation of azo dyes, which are characterized by the -N=N- chromophore. The
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first soluble azo dye, Bismarck Brown, was developed in 1862 by Martius and Lightfoot.[2] This

paved the way for the synthesis of a vast number of dyes with varying colors and properties.

The Emergence of Acid Dyes and the First Acid
Blacks
Acid dyes are a class of anionic dyes that are typically applied to protein fibers such as wool

and silk, as well as synthetic polyamides like nylon, from an acidic dyebath. The earliest acid

dyes appeared in the late 1860s. A significant milestone was the synthesis of the first azo

mordant dye, Alizarin Yellow GG, in 1887. The first direct black dye, Direct Black BH, was

introduced in 1890, followed by Direct Black E in 1898, which became a dye of major

importance.

One of the most historically significant and enduring Acid Black dyes is Acid Black 1, also

known as Naphthol Blue Black or Amido Black 10B. Its discovery marked a crucial step in

providing a versatile and reliable black dye for wool and silk.

Key Milestones in the Development of Early Acid
Black Dyes
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Year Discovery/Event
Key
Scientist(s)/Compa
ny

Significance

1834
Observation of black

color from aniline

Friedlieb Ferdinand

Runge

First observation of a

synthetic black dye.

1858
Discovery of the

diazotization reaction
Peter Griess

Foundational reaction

for the synthesis of all

azo dyes.

1862
Development of

Bismarck Brown
Martius and Lightfoot

The first soluble azo

dye.

1863
Patent for Aniline

Black
John Lightfoot

First commercially

viable synthetic black

dye.

Late 1880s

Development of

Naphthol Blue Black

(Acid Black 1)

Unknown

One of the earliest

and most important

Acid Black dyes.

1890
Introduction of Direct

Black BH

The first direct black

azo dye.

1898
Introduction of Direct

Black E

A highly significant

direct black dye.

Chemical Properties and Synthesis of Early Acid
Black Dyes
The majority of early Acid Black dyes were azo dyes, typically containing one or more azo

groups linking aromatic moieties, often naphthalene derivatives. The presence of sulfonic acid

groups (-SO₃H) conferred water solubility and the ability to bind to the amino groups of protein

fibers in an acidic medium.

Acid Black 1 (Naphthol Blue Black)
Chemical Formula: C₂₂H₁₄N₆Na₂O₉S₂
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Molecular Weight: 616.49 g/mol

CAS Number: 1064-48-8

Synthesis of Acid Black 1:

The synthesis of Acid Black 1 is a two-step azo coupling process:

First Coupling (Acidic Conditions): p-Nitroaniline is diazotized and then coupled with H-acid

(4-amino-5-hydroxynaphthalene-2,7-disulfonic acid) under acidic conditions.

Second Coupling (Alkaline Conditions): Aniline is diazotized and then coupled to the

monoazo product from the first step under alkaline conditions.

Experimental Protocols
Representative Synthesis of an Azo Dye (General
Procedure)
The following is a generalized laboratory procedure for the synthesis of a simple azo dye,

illustrating the fundamental steps of diazotization and coupling.

Materials:

Aromatic amine (e.g., aniline)

Sodium nitrite (NaNO₂)

Hydrochloric acid (HCl)

Coupling agent (e.g., phenol or β-naphthol)

Sodium hydroxide (NaOH)

Ice

Procedure:

Diazotization:
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Dissolve the aromatic amine in dilute hydrochloric acid in a beaker and cool the solution to

0-5°C in an ice bath.

Slowly add a cold aqueous solution of sodium nitrite to the amine solution, keeping the

temperature below 5°C. The reaction is complete when the solution gives a positive test

for nitrous acid with starch-iodide paper.

Coupling:

Dissolve the coupling agent in a dilute solution of sodium hydroxide in a separate beaker

and cool it in an ice bath.

Slowly add the cold diazonium salt solution to the cold solution of the coupling agent with

constant stirring.

A brightly colored precipitate of the azo dye will form.

Allow the reaction to go to completion, then filter the dye, wash it with cold water, and dry

it.

Signaling Pathways and Experimental Workflows in
DOT Language
The logical progression from the foundational discoveries to the synthesis of a specific Acid

Black dye can be visualized as follows:
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Caption: Logical flow from foundational discoveries to the synthesis of Acid Black 1.

The experimental workflow for the synthesis of Acid Black 1 can be represented as:
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Step 1: First Coupling

Step 2: Second Coupling

Final Product
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Caption: Experimental workflow for the synthesis of Acid Black 1.

Quantitative Data of Early Acid Black Dyes
The fastness properties of early synthetic dyes were a significant concern, with many showing

poor resistance to light and washing. The development of new dyes often focused on improving

these characteristics.
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Dye Name C.I. Name
Lightfastness
(Wool)

Washfastness
(Wool)

Aniline Black Pigment Black 1 Generally Good Good

Naphthol Blue Black Acid Black 1 Fair to Good Moderate

Early Direct Blacks e.g., Direct Black E Moderate Poor to Moderate

Note: Fastness ratings are qualitative and based on historical data. The Blue Wool Scale (for

lightfastness) and Grey Scale (for washfastness) are modern standards and direct historical

correlations can be approximate. Lightfastness of acid dyes can range from poor to excellent.

Conclusion
The discovery and development of Acid Black dyes were integral to the broader history of

synthetic colorants. From the initial observations of aniline's color-forming properties to the

sophisticated multi-step synthesis of complex azo dyes, this journey reflects the rapid

advancements in organic chemistry during the 19th and early 20th centuries. The quest for a

stable, versatile, and economically viable black dye drove innovation, leading to the creation of

foundational products like Acid Black 1, which laid the groundwork for the vast array of

synthetic colorants available today. This rich history continues to inform modern research in

dye chemistry, materials science, and even the development of novel therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1668969#discovery-and-history-of-acid-black-dyes-
in-science]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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